Cas no 10546-67-5 (2,6-Dibromo-4-tert-butylaniline)

• Product Name: 2,6-Dibromo-4-tert-butylaniline
• CAS No: 10546-67-5
• MF: C₁₀H₁₃Br₂N
• MW: 307.024921178818
• MDL: MFCD06657952
• CID: 118679
• PubChem ID: 2761166
• Update Time: 2025-08-03

2,6-Dibromo-4-tert-butylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-(tert-butyl)aniline
• 2,6-Dibromo-4-tert-butylaniline
• Benzenamine,2,6-dibromo-4-(1,1-dimethylethyl)-
• 2,6-Dibrom-4-tert-butyl-anilin
• 2,6-dibromo-4-tert-butyl-aniline
• 2,6-dibromo-4-tert-butylbenzenamine
• 4-t-butyl-2,6-dibromoaniline
• 4-tert-butyl-2,6-dibromoaniline
• AC1MC4BW
• ACMC-1BYEZ
• CTK4A3860
• SureCN1542675
• 4-(tert-Butyl)-2,6-dibromoaniline
• AK136385
• FEHTXNYXDWPZCQ-UHFFFAOYSA-N
• OR1068
• AS00414
• FCH1379268
• 4-(tert-butyl)-2,6-dibromophenylamine
• AX8257953
• Z6806
• ST51042188
• 2,6-Dibromo-4-(1,1-dimethylethyl)b
• DTXSID10375594
• AS-20143
• 2,6-Dibromo-4-(1,1-dimethylethyl)benzenamine
• 10546-67-5
• SY063905
• AKOS015835096
• SCHEMBL1542675
• MFCD06657952
• CS-0036975
• A895999
• W11581

• MDL： MFCD06657952
• Inchi： 1S/C10H13Br2N/c1-10(2,3)6-4-7(11)9(13)8(12)5-6/h4-5H,13H2,1-3H3
• InChI Key： FEHTXNYXDWPZCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)Br)N

Computed Properties

• Exact Mass: 304.94149
• Monoisotopic Mass: 304.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 4.3

Experimental Properties

• Density: 1.609
• Boiling Point: 288 ºC
• Flash Point: 128 ºC
• PSA: 26.02
• LogP: 4.67250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,6-Dibromo-4-tert-butylaniline

Comprehensive Overview of 2,6-Dibromo-4-tert-butylaniline (CAS No. 10546-67-5): Properties, Applications, and Industry Insights

2,6-Dibromo-4-tert-butylaniline (CAS No. 10546-67-5) is a halogenated aniline derivative widely recognized for its versatility in organic synthesis and specialty chemical applications. This compound, characterized by its bromine-substituted aromatic ring and tert-butyl group, has garnered significant attention in pharmaceuticals, agrochemicals, and material science due to its unique structural features. Researchers and industry professionals frequently search for terms like "2,6-Dibromo-4-tert-butylaniline synthesis", "CAS 10546-67-5 applications", and "brominated aniline derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 2,6-Dibromo-4-tert-butylaniline combines steric hindrance from the tert-butyl moiety with the electron-withdrawing effects of bromine atoms, making it a valuable intermediate for cross-coupling reactions and catalysis. Recent studies highlight its role in developing advanced polymer additives and photoactive materials, aligning with the growing demand for sustainable and high-performance chemicals. Searches for "green chemistry applications of brominated anilines" and "2,6-Dibromo-4-tert-butylaniline solubility" underscore its adaptability to eco-friendly processes.

In pharmaceutical research, CAS 10546-67-5 serves as a precursor for biologically active compounds, particularly in designing antimicrobial agents and enzyme inhibitors. Its bromine-rich structure facilitates selective functionalization, a topic frequently explored in queries like "modification of 2,6-Dibromo-4-tert-butylaniline". The compound’s stability under acidic conditions further enhances its utility in multi-step syntheses, addressing industry needs for robust intermediates.

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In summary, 2,6-Dibromo-4-tert-butylaniline (CAS No. 10546-67-5) exemplifies the intersection of structural ingenuity and industrial applicability. Its prominence in cutting-edge research and alignment with circular economy principles ensure its continued relevance. As interest grows in tailored chemical solutions, this compound remains a cornerstone for innovation across multiple disciplines.